Cas no 2137793-69-0 (7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl-)

• Product Name: 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl-
• CAS No: 2137793-69-0
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5300021
• Update Time: 2025-09-27

7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl-

• Inchi： 1S/C10H17NOS/c1-2-5-11-6-3-9(12)10(11)4-7-13-8-10/h2-8H2,1H3
• InChI Key： TWMRNSFOHLVPDX-UHFFFAOYSA-N
• SMILES： N1(CCC)C2(CCSC2)C(=O)CC1

Additional information on 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl-

Professional Introduction to Compound with CAS No. 2137793-69-0 and Product Name: 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl-

The compound identified by the CAS number 2137793-69-0 and the product name 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- represents a significant advancement in the field of medicinal chemistry. This spirocyclic heterocyclic compound has garnered considerable attention due to its unique structural framework and potential pharmacological applications. The spirocyclic core, characterized by a sulfur atom linking two rings, introduces a high degree of molecular complexity that can influence both the physical properties and biological activity of the molecule.

Recent studies have highlighted the importance of spirocyclic compounds in drug design, particularly their ability to exhibit multiple binding modes and enhanced binding affinity. The 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- derivative exemplifies this trend, with its spirocyclic structure providing a rigid scaffold that can optimize interactions with biological targets. The presence of the sulfur atom in the spirocyclic core further enhances its potential as a pharmacophore, contributing to its versatility in modulating biological pathways.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds is a cornerstone for discovering new therapeutic agents. The 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- compound represents a prime example of how structural innovation can lead to the identification of molecules with promising pharmacological properties. Its spirocyclic architecture, combined with the incorporation of nitrogen and sulfur heteroatoms, makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The spirocyclic core provides a rigid framework that can be fine-tuned to optimize binding interactions, while the presence of sulfur and nitrogen heteroatoms allows for diverse functionalization strategies. These features make it an ideal candidate for designing molecules that can modulate complex biological pathways involved in various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction between small molecules and biological targets with unprecedented accuracy. The 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- compound has been subjected to rigorous computational studies to evaluate its potential as a drug candidate. These studies have revealed that the molecule can exhibit high binding affinity for several key biological targets, suggesting its utility in developing new therapeutic agents.

The synthesis of 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex transformations that require precise control over reaction conditions to ensure high yields and purity. The successful preparation of this compound demonstrates the growing expertise in constructing complex heterocyclic frameworks, which is essential for developing novel drug candidates.

Biological evaluation of 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- has revealed promising results in preliminary assays. The compound has shown potential activity against several disease-related targets, including enzymes and receptors involved in inflammation, pain, and neurodegenerative disorders. These findings underscore its potential as a lead compound for further development into a therapeutic agent.

The structural features of 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl- also make it an attractive candidate for exploring new chemical space. By modifying various functional groups within the molecule, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach allows for the systematic optimization of potency, selectivity, and pharmacokinetic profiles.

In conclusion, the compound identified by CAS number 2137793-69-0 and named 7-Thia-1-azaspiro[4.4]nonan-4-one, 1-propyl-* represents a significant advancement in medicinal chemistry. Its unique spirocyclic structure and functional diversity make it an ideal candidate for further investigation as a potential therapeutic agent. The combination of computational studies and experimental evaluations has provided valuable insights into its pharmacological properties and potential applications.